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Compound of Interest

Compound Name: 4-Allyloxybenzaldehyde

Cat. No.: B1266427 Get Quote

Introduction

4-Allyloxybenzaldehyde is a valuable intermediate in organic synthesis, utilized in the

preparation of various pharmaceuticals and agrochemicals.[1] Its synthesis is efficiently

achieved through the Williamson ether synthesis, a robust and widely applicable method for

forming ethers. This reaction involves the nucleophilic substitution (SN2) of an alkyl halide by

an alkoxide.[2][3][4][5] In this specific application, the phenoxide derived from 4-

hydroxybenzaldehyde attacks allyl bromide to yield the desired 4-allyloxybenzaldehyde. This

document provides detailed protocols and data for this synthesis, intended for researchers in

drug development and organic chemistry.

Reaction Principle
The synthesis proceeds in two key steps. First, a base is used to deprotonate the hydroxyl

group of 4-hydroxybenzaldehyde, forming a more nucleophilic phenoxide ion. Subsequently,

this phenoxide attacks the electrophilic carbon of allyl bromide in an SN2 reaction, displacing

the bromide and forming the ether linkage. The choice of base and solvent is crucial for

optimizing the reaction conditions and maximizing the yield. Common bases include potassium

carbonate and sodium metal, while solvents such as acetone and ethanol are frequently

employed.[6][7]
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The following table summarizes quantitative data from representative protocols for the

synthesis of 4-Allyloxybenzaldehyde.

Parameter Protocol 1 Protocol 2

Starting Material 4-Hydroxybenzaldehyde 4-Hydroxybenzaldehyde

Reagent Allyl Bromide Allyl Bromide

Base Potassium Carbonate Sodium Metal

Solvent Acetone Ethanol

Reactant Ratio (4-

Hydroxybenzaldehyde:Allyl

Bromide:Base)

1 : 1.1 : 2 1 : 3 : (excess)

Reaction Temperature Reflux 78 °C

Reaction Time 2 hours 24 hours

Product Yield Not specified 89%

Product Appearance - Light yellow liquid

Purification Method Filtration, Evaporation Extraction, Evaporation

Experimental Protocols
Below are two detailed methodologies for the synthesis of 4-Allyloxybenzaldehyde.

Protocol 1: Potassium Carbonate in Acetone

This protocol utilizes potassium carbonate as the base and acetone as the solvent.[6]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-hydroxybenzaldehyde (1 equivalent) in acetone.

Addition of Base: Slowly add potassium carbonate (2 equivalents) to the stirring solution.

Addition of Allyl Bromide: To this mixture, add a solution of allyl bromide (1.1 equivalents) in

acetone dropwise.
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Reaction: Heat the reaction mixture to reflux and maintain for 2 hours.

Work-up: After cooling to room temperature, filter the mixture to remove inorganic salts.

Purification: Remove the acetone from the filtrate under reduced pressure to yield the crude

4-allyloxybenzaldehyde. Further purification can be achieved by column chromatography

on silica gel.

Protocol 2: Sodium Metal in Ethanol

This protocol employs sodium metal as the base in an ethanol solvent system.[7]

Reaction Setup: In a three-necked flask equipped with a reflux condenser, add 4-

hydroxybenzaldehyde (1 equivalent) and ethanol.

Formation of Alkoxide: Carefully add sodium metal to the solution to form the sodium

phenoxide.

Addition of Allyl Bromide: Add allyl bromide (3 equivalents) to the reaction mixture.

Reaction: Heat the mixture at 78 °C for 24 hours.

Work-up: After the reaction is complete, dilute the residue with distilled water and add 0.1 M

NaOH. Extract the aqueous layer with dichloromethane.

Purification: Separate the organic layer, wash with distilled water, and dry over anhydrous

sodium sulfate. Remove the solvent by evaporation to obtain the 4-allyloxybenzaldehyde
product.[7]
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Caption: Reaction pathway for the Williamson ether synthesis of 4-Allyloxybenzaldehyde.
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Caption: Experimental workflow for the synthesis of 4-Allyloxybenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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